Cas no 61639-14-3 (2H-Thiopyran, 3-butyltetrahydro-, 1-oxide)

• Product Name: 2H-Thiopyran, 3-butyltetrahydro-, 1-oxide
• CAS No: 61639-14-3
• MF: C₉H₁₈OS
• MW: 174.303621768951
• CID: 471798
• PubChem ID: 549932
• Update Time: 2025-04-19

2H-Thiopyran, 3-butyltetrahydro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran, 3-butyltetrahydro-, 1-oxide
• 3-butylthiane 1-oxide
• TYURJMZOXLIISS-UHFFFAOYSA-N
• DTXSID50338567
• 3-Butyltetrahydro-2H-thiopyran 1-oxide #
• 61639-14-3
• 3-n-Butylthiane,S-oxide

• Inchi： 1S/C9H18OS/c1-2-3-5-9-6-4-7-11(10)8-9/h9H,2-8H2,1H3
• InChI Key： TYURJMZOXLIISS-UHFFFAOYSA-N
• SMILES： S1(CCCC(C1)CCCC)=O

Computed Properties

• Exact Mass: 174.10794
• Monoisotopic Mass: 174.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes